5-cyclopropyl-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[5-(pyridin-3-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H13N5O2S2/c21-13(11-6-12(22-20-11)10-3-4-10)17-14-18-19-15(24-14)23-8-9-2-1-5-16-7-9/h1-2,5-7,10H,3-4,8H2,(H,17,18,21)
• InChI Key: SLQLRCCHBUMPFP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NC3=NN=C(S3)SCC4=CN=CC=C4
• Molecular Formula: C15H13N5O2S2
• Molecular Weight: 359.4 g/mol

Description

5-cyclopropyl-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H13N5O2S2 and its molecular weight is 359.42. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Activity

Research indicates that compounds structurally related to "5-cyclopropyl-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide" exhibit significant antimycobacterial activity. Pyridines and pyrazines substituted with oxadiazole and thiadiazole rings, for instance, have been synthesized and tested against Mycobacterium tuberculosis. These compounds, with modifications to increase lipophilicity, have shown to improve cellular permeability and exhibit activities ranging from moderate to high potency against M. tuberculosis (Gezginci, Martin, & Franzblau, 1998) and (Gezginci, Martin, & Franzblau, 2001).

Antifungal and Herbicidal Activity

Derivatives of "this compound" have been assessed for their antifungal and herbicidal properties. Compounds in the pyrazole/isoxazolecarboxamide series have shown to inhibit the growth of phytopathogenic fungi, with certain derivatives demonstrating selective inhibition against specific fungi at low concentrations (Vicentini, Romagnoli, Andreotti, & Mares, 2007). Additionally, N-(substituted) cyclopropanecarboxyl-N′-pyridin-2-yl thioureas derived from cyclopropanecarboxylic acid exhibit excellent herbicidal and fungicidal activities (Tian, Song, Wang, & Liu, 2009).

Synthesis of Complex Heterocyclic Structures

The compound and its related structures are pivotal in the synthesis of complex heterocyclic structures that have significant implications in medicinal chemistry and drug discovery. For example, a rapid synthesis method for isoxazolo[5,4-d]pyrimidin-4(5H)-ones under microwave irradiation with solid acid catalysis in solvent-free conditions has been developed, showcasing the compound's utility in creating functionally diverse heterocycles (Davoodnia, Roshani, Malaeke, & Bakavoli, 2008).